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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzonitrile

Cat. No.: B1318791

Introduction

3-Hydroxy-4-methylbenzonitrile is a versatile bifunctional organic compound possessing a
phenolic hydroxyl group and a nitrile group.[1][2] These functional groups serve as reactive
handles for a variety of chemical transformations, making the molecule a valuable building
block in the synthesis of pharmaceuticals, agrochemicals, and materials. Derivatization of 3-
Hydroxy-4-methylbenzonitrile allows for the targeted modification of its physical and
chemical properties, enabling the construction of more complex molecular architectures.

This document provides detailed protocols for the primary derivatization strategies involving the
hydroxyl and nitrile functionalities, including O-alkylation, O-acylation, nitrile hydrolysis, and
nitrile reduction.

Part 1: Derivatization of the Phenolic Hydroxyl
Group

The phenolic hydroxyl group is nucleophilic and slightly acidic, making it a prime site for
electrophilic attack. The most common derivatizations involve the formation of ethers and
esters.

O-Alkylation (Williamson Ether Synthesis)

The Williamson ether synthesis is a robust and widely used method for preparing ethers.[3] The
reaction involves the deprotonation of the phenol to form a more nucleophilic phenoxide ion,
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which then displaces a halide from an alkyl halide in an SN2 reaction.[4][5]
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Deprotonation
(Base: K2COs or NaH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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